Cas no 1157455-39-4 (2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione)

• Product Name: 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione
• CAS No: 1157455-39-4
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 4573858
• Update Time: 2025-05-20

2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methylphenyl)isothiazolidine 1,1-dioxide
• 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione
• 2-(5-bromo-2-methylphenyl)-1lambda6,2-thiazolidine-1,1-dione
• Isothiazolidine, 2-(5-bromo-2-methylphenyl)-, 1,1-dioxide

• Inchi： 1S/C10H12BrNO2S/c1-8-3-4-9(11)7-10(8)12-5-2-6-15(12,13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： IAMBIPANMJYCMV-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCCN1C1=CC(Br)=CC=C1C

Computed Properties

• Exact Mass: 288.977
• Monoisotopic Mass: 288.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.6±0.1 g/cm3
• Melting Point: 144-146 °C
• Boiling Point: 402.1±55.0 °C at 760 mmHg
• Flash Point: 197.0±31.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione

Introduction to 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione (CAS No. 1157455-39-4)

2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione, also known by its CAS number 1157455-39-4, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinediones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione make it a valuable candidate for various studies, including those focused on drug discovery and development.

The chemical structure of 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione consists of a thiazolidinedione core attached to a substituted phenyl ring. The presence of the bromo and methyl groups on the phenyl ring imparts specific properties that can influence its biological activity and pharmacological profile. These structural elements are crucial for understanding the compound's behavior in different biological systems.

Recent research has highlighted the potential of thiazolidinediones in various therapeutic areas. For instance, studies have shown that compounds with similar structures can exhibit anti-inflammatory, anti-diabetic, and anti-cancer properties. The bromo substitution on the phenyl ring of 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione may enhance its affinity for specific receptors or enzymes, making it a promising lead for further investigation.

In the context of drug discovery, 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione has been evaluated for its potential as a lead compound in the development of new therapeutic agents. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in disease processes. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and immune responses.

The pharmacokinetic properties of 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione are also an important area of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in therapeutic applications. Preliminary data suggest that it has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione is still in the early stages of development, preclinical studies have provided promising results that warrant further investigation. Researchers are currently exploring its potential as a treatment for conditions such as chronic inflammatory diseases and certain types of cancer.

The synthesis of 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione involves several steps that require careful control to ensure high purity and yield. Common synthetic routes include the reaction of 5-bromo-2-methylbenzaldehyde with thiourea followed by cyclization to form the thiazolidinedione ring. Advanced synthetic methods have been developed to improve the efficiency and scalability of this process.

In conclusion, 2-(5-bromo-2-methylphenyl)-1,2-thiazolidine-1,1-dione (CAS No. 1157455-39-4) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound may play a significant role in advancing our understanding and treatment of several diseases.